Cas no 2828439-80-9 (Ethyl 4-ethoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate)

• Product Name: Ethyl 4-ethoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• CAS No: 2828439-80-9
• MF: C₁₇H₂₅BO₅
• MW: 320.188405752182
• CID: 5140388
• PubChem ID: 163201377
• Update Time: 2025-06-08

Ethyl 4-ethoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-ethoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• F77169
• 2828439-80-9
• 1-(Ethoxycarbonyl)-4-Ethoxybenzene-3-boronic Acid Pinacol Ester

• Inchi： 1S/C17H25BO5/c1-7-20-14-10-9-12(15(19)21-8-2)11-13(14)18-22-16(3,4)17(5,6)23-18/h9-11H,7-8H2,1-6H3
• InChI Key： QMZYEPSDMWBLPB-UHFFFAOYSA-N
• SMILES： O1B(C2C=C(C(=O)OCC)C=CC=2OCC)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 320.1795041g/mol
• Monoisotopic Mass: 320.1795041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54

Additional information on Ethyl 4-ethoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate

Ethyl 4-Ethoxy-3-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Benzoate: A Comprehensive Overview

Ethyl 4-Ethoxy-3-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Benzoate (CAS No: 2828439-80-9) is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structure, which incorporates a benzoate ester group with an ethoxy substituent and a dioxaborolane moiety. The combination of these functional groups makes it a versatile building block in various chemical reactions and applications.

The molecular structure of Ethyl 4-Ethoxy-3-(4,4,5,5-Tetramethyl-Dioxaborolan-2-Yl)Benzoate is characterized by a benzene ring substituted with an ethoxy group at the para position and a dioxaborolane group at the meta position. The dioxaborolane moiety is particularly interesting due to its ability to participate in boron-based chemical transformations. Recent studies have highlighted its potential as a precursor in the synthesis of advanced materials and bioactive compounds.

One of the key areas where this compound has shown promise is in the field of organometallic chemistry. The dioxaborolane group serves as an excellent leaving group in certain coupling reactions, enabling the formation of complex molecular architectures. For instance, researchers have utilized this compound in Suzuki-Miyaura cross-coupling reactions to synthesize biaryl structures with high efficiency and selectivity.

In addition to its role in organometallic synthesis, Ethyl 4-Ethoxy-3-(Dioxaborolan-2-Yl)Benzoate has been explored for its applications in polymer chemistry. The ethoxy group imparts hydrophilic properties to the molecule, making it suitable for use in the development of amphiphilic polymers and surfactants. Recent advancements in polymer science have demonstrated its utility in creating self-assembling nanostructures with potential applications in drug delivery systems.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Common methods include nucleophilic substitution reactions and esterification techniques. The use of transition metal catalysts has been shown to significantly enhance the efficiency of these reactions.

From a materials science perspective, Ethyl 4-Ethoxy-3-(Dioxaborolan-2-Yl)Benzoate exhibits unique electronic properties due to its conjugated system. These properties make it a candidate for applications in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Ongoing research is focused on optimizing its electronic characteristics to improve device performance.

In conclusion, Ethyl 4-Ethoxy-3-(4,4,5,5-Tetramethyl-Dioxaborolan-2-Yl)Benzoate (CAS No: 2828439-80-9) stands out as a valuable compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an indispensable tool in modern chemical research and development.